3-(4-fluoro-3-methylphenyl)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)propanamide
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Description
3-(4-fluoro-3-methylphenyl)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C20H19FN2O2 and its molecular weight is 338.382. The purity is usually 95%.
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Scientific Research Applications
Chemical Inhibitors and Enzyme Selectivity
Research on chemical inhibitors, particularly in the context of cytochrome P450 isoforms, highlights the importance of understanding enzyme selectivity and the development of specific inhibitors for therapeutic applications. The selectivity of inhibitors is crucial for deciphering the involvement of specific enzyme isoforms in drug metabolism and potential drug-drug interactions, a principle that could be relevant to the study and application of 3-(4-fluoro-3-methylphenyl)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)propanamide (Khojasteh et al., 2011).
Fluorinated Compounds in Drug Development
The role of fluorinated pyrimidines in cancer treatment, such as 5-Fluorouracil, exemplifies the significance of fluorinated compounds in medicinal chemistry. These compounds' synthesis, metabolic studies, and incorporation into therapeutic regimens underscore the ongoing need for novel fluorinated entities in drug discovery and development (Gmeiner, 2020).
Synthesis and Application of Fluorescent Chemosensors
The development of chemosensors based on specific chemical scaffolds, such as 4-Methyl-2,6-diformylphenol (DFP), for detecting various analytes demonstrates the utility of complex molecules in sensing applications. This area could provide insights into designing molecules like this compound for specific binding and detection purposes (Roy, 2021).
Optoelectronic Materials
Research on quinazolines and pyrimidines for optoelectronic materials, including their incorporation into π-extended conjugated systems for novel optoelectronic materials, highlights the potential of complex organic molecules in technological applications. This suggests potential avenues for the application of similar compounds in the development of materials with specific electronic or photonic properties (Lipunova et al., 2018).
Properties
IUPAC Name |
3-(4-fluoro-3-methylphenyl)-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O2/c1-14-10-15(2-5-18(14)21)4-7-20(24)23-12-16-3-6-19(22-11-16)17-8-9-25-13-17/h2-3,5-6,8-11,13H,4,7,12H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWSMMKVSFJDVAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CCC(=O)NCC2=CN=C(C=C2)C3=COC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.